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Compound of Interest

2-Hydroxy-5-methyl-3-
Compound Name:
nitrobenzaldehyde

Cat. No.: B183002

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 2-Hydroxy-3-methyl-5-
nitrobenzaldehyde, including its chemical properties, synthesis protocols, and potential
biological significance. The information is presented to support research and development
activities in the fields of medicinal chemistry and materials science.

Chemical Identity and Properties

The IUPAC name for the compound is 2-hydroxy-3-methyl-5-nitrobenzaldehyde[1][2]. It is an
aromatic aldehyde, a derivative of benzaldehyde with hydroxy, methyl, and nitro group
substituents.

Table 1: Chemical and Physical Properties
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Property Value Source
Molecular Formula C8H7NO4 PubChem[1]
Molecular Weight 181.15 g/mol PubChem[1]
CAS Number 68007-03-4 ChemSrc[2]
Appearance Not specified N/A

Melting Point Not specified N/A

Boiling Point Not specified N/A
Solubility Not specified N/A

XLogP3 1.8 PubChem[1]

Table 2: Spectral Data Summary

Data Type Availability
1H NMR Available[3]
13C NMR Available[3]

IR Spectroscopy

Available[3][4]

Mass Spectrometry

Available[3]

Synthesis Protocol

The synthesis of 2-hydroxy-3-methyl-5-nitrobenzaldehyde typically involves the nitration of 2-

hydroxy-3-methylbenzaldehyde. Below is a generalized experimental protocol based on

standard nitration procedures for similar phenolic aldehydes.

Objective: To synthesize 2-hydroxy-3-methyl-5-nitrobenzaldehyde via electrophilic aromatic

substitution.

Materials:
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2-hydroxy-3-methylbenzaldehyde
Concentrated Sulfuric Acid (Hz2SOa4)
Concentrated Nitric Acid (HNO3)
Ice

Distilled Water

Ethanol (for recrystallization)
Procedure:

Preparation of the Nitrating Mixture: In a flask submerged in an ice-salt bath, slowly add a
stoichiometric amount of concentrated nitric acid to a cooled solution of concentrated sulfuric
acid. Maintain the temperature below 10°C.

Dissolution of Starting Material: Dissolve 2-hydroxy-3-methylbenzaldehyde in a minimal
amount of concentrated sulfuric acid in a separate flask, keeping the mixture cool.

Nitration Reaction: Slowly add the nitrating mixture dropwise to the dissolved 2-hydroxy-3-
methylbenzaldehyde solution. Stir the reaction mixture continuously and maintain the
temperature between 0-5°C to control the reaction rate and prevent over-nitration.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, pour the mixture slowly onto crushed ice with
constant stirring. This will cause the crude product to precipitate.

Isolation: Filter the precipitated solid using a Buchner funnel and wash thoroughly with cold
distilled water to remove any residual acid.

Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to
obtain the purified 2-hydroxy-3-methyl-5-nitrobenzaldehyde.

Characterization: Confirm the identity and purity of the final product using techniques such
as melting point determination, NMR spectroscopy, and IR spectroscopy.
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A general workflow for the synthesis is illustrated in the diagram below.
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Diagram 1: Synthesis Workflow

Biological Activity and Research Applications
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While specific biological activities for 2-hydroxy-3-methyl-5-nitrobenzaldehyde are not
extensively documented in the provided search results, related nitrobenzaldehyde derivatives
have shown significant potential in medicinal chemistry. For instance, compounds with similar
structural motifs have demonstrated antimicrobial and anticancer properties[5][6].

» Antimicrobial Potential: The nitro group is a key pharmacophore in several antimicrobial
agents. It is hypothesized that compounds like 2-hydroxy-3-methyl-5-nitrobenzaldehyde
could interfere with microbial cellular processes, potentially by disrupting cell membranes or
inhibiting essential enzymes[5].

e Anticancer Potential: Some nitroaromatic compounds have been shown to induce
cytotoxicity in cancer cell lines, often through mechanisms involving the induction of
apoptosis or necrosis[5]. The reactivity of the aldehyde and the electronic properties of the
substituted benzene ring could allow for targeted interactions with biological
macromolecules.

Further research into this specific compound could involve a screening cascade to determine
its biological efficacy.

The diagram below outlines a potential experimental workflow for investigating the biological
activity of this compound.

Biological Screening Workflow
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Diagram 2: Biological Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

